4-(1,4-Dioxaspiro[4.5]decan-8-yl)cyclohexan-1-ol

• IUPAC Name: 4-(1,4-dioxaspiro[4.5]decan-8-yl)cyclohexan-1-ol
• InChI: InChI=1S/C14H24O3/c15-13-3-1-11(2-4-13)12-5-7-14(8-6-12)16-9-10-17-14/h11-13,15H,1-10H2
• InChI Key: ALMAFGSSCOQPSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2CCC3(CC2)OCCO3)O
• Molecular Formula: C14H24O3
• Molecular Weight: 240.34 g/mol

Description

4-(1,4-Dioxaspiro[45]decan-8-yl)cyclohexan-1-ol is a chemical compound with the molecular formula C14H24O3 It is known for its unique spirocyclic structure, which includes a cyclohexane ring fused with a 1,4-dioxaspirodecane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1,4-Dioxaspiro[4.5]decan-8-yl)cyclohexan-1-ol typically involves the reaction of cyclohexanone with ethylene glycol in the presence of an acid catalyst to form the corresponding ketal. This intermediate is then subjected to further reactions to introduce the spirocyclic structure. The reaction conditions often include:

Catalysts: Acid catalysts such as p-toluenesulfonic acid.

Solvents: Common solvents include dichloromethane or toluene.

Temperature: Reactions are typically carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent product quality and yield.

Chemical Reactions Analysis

Types of Reactions

4-(1,4-Dioxaspiro[4.5]decan-8-yl)cyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Reagents such as pyridinium chlorochromate (PCC) or potassium permanganate (KMnO4).

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Reagents such as thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields ketones, while reduction can produce various alcohol derivatives.

Scientific Research Applications

4-(1,4-Dioxaspiro[4.5]decan-8-yl)cyclohexan-1-ol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(1,4-Dioxaspiro[4.5]decan-8-yl)cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The compound’s hydroxyl group can form hydrogen bonds with biological molecules, influencing their structure and function. Additionally, the spirocyclic structure may interact with enzymes and receptors, modulating their activity.

Comparison with Similar Compounds

Similar Compounds

• 4-Hydroxycyclohexan-1-one Monoethylene Ketal
• 4-Hydroxycyclohexanone Ethylene Acetal
• 4,4-Ethylenedioxycyclohexanol

Uniqueness

4-(1,4-Dioxaspiro[45]decan-8-yl)cyclohexan-1-ol is unique due to its spirocyclic structure, which imparts distinct chemical and physical properties